Cas no 1227593-82-9 (2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile)

• Product Name: 2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile
• CAS No: 1227593-82-9
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 4816587
• Update Time: 2025-05-20

2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(7-bromo-6-methoxy-1H-indol-3-yl)acetonitrile
• 2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile

• Inchi： 1S/C11H9BrN2O/c1-15-9-3-2-8-7(4-5-13)6-14-11(8)10(9)12/h2-3,6,14H,4H2,1H3
• InChI Key： IUFWATYXTIAWLQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C(CC#N)=CNC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 48.8

Additional information on 2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile

Introduction to 2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile (CAS No: 1227593-82-9)

2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile, with the chemical formula C₁₁H₈N₂OBr, is a significant compound in the field of pharmaceutical and medicinal chemistry. This compound has garnered considerable attention due to its structural properties and potential applications in the development of novel therapeutic agents. The presence of both bromo and methoxy substituents on the indole core makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

The CAS number 1227593-82-9 provides a unique identifier for this compound, facilitating its recognition and differentiation from other substances in scientific literature and databases. This numbering system is crucial for ensuring accuracy and consistency in research, regulatory compliance, and industrial applications. The compound's molecular structure, featuring an acetonitrile group attached to a substituted indole ring, suggests potential utility in various chemical reactions, including nucleophilic additions and condensation reactions.

In recent years, indole derivatives have been extensively studied for their pharmacological properties. The 7-bromo-6-methoxy substitution pattern on the indole ring enhances the compound's reactivity and makes it a valuable building block for drug discovery programs. Specifically, the bromine atom can be readily displaced by various nucleophiles, allowing for the introduction of additional functional groups. This feature is particularly useful in medicinal chemistry, where diversification of molecular structures is often required to optimize biological activity.

One of the most promising applications of 2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile lies in its potential as a precursor for small molecule drugs targeting neurological disorders. Indole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems, including serotonin and dopamine pathways. The methoxy group at the 6-position of the indole ring can influence electronic properties and metabolic stability, making it an important factor in drug design. Recent research has highlighted the role of such derivatives in alleviating symptoms associated with conditions like depression and anxiety.

The acetonitrile moiety at the 3-position of the indole ring provides a site for further functionalization, enabling the synthesis of more complex scaffolds. This group can participate in various chemical transformations, such as cyanoalkylation or nitrile hydrolysis, which are commonly employed in synthetic organic chemistry. The versatility of this compound makes it a valuable asset in drug discovery pipelines, particularly for researchers exploring novel therapeutic strategies.

Recent advancements in computational chemistry have also contributed to the growing interest in 2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile. Molecular modeling studies have demonstrated that this compound can interact with specific biological targets through non-covalent interactions, such as hydrogen bonding and π-stacking. These interactions are critical for determining binding affinity and efficacy in drug design. Researchers are leveraging these insights to develop more effective ligands for therapeutic use.

The synthesis of 2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination of a methoxymethyl-substituted indole followed by cyanation to introduce the acetonitrile group. Optimization of reaction conditions is essential to achieve high yields and purity levels required for pharmaceutical applications. Advances in catalytic methods have improved the efficiency of these synthetic routes, reducing waste and energy consumption.

The compound's stability under various storage conditions is another critical factor to consider. Proper handling and storage protocols must be followed to maintain its integrity and prevent degradation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly used to confirm its identity and purity throughout the synthesis process.

In conclusion, 2-(7-Bromo-6-methoxy-1H-indol-3-yl)acetonitrile represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic applications for indole derivatives, this compound is likely to play an increasingly important role in drug development efforts worldwide.